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Compound of Interest

Compound Name: Z-Yvad-afc

Cat. No.: B12318658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a Z-YVAD-AFC stock solution in Dimethyl Sulfoxide (DMSO). Z-YVAD-AFC is a

fluorogenic substrate for caspase-1 and is instrumental in the study of inflammatory signaling

pathways and the screening of potential therapeutic agents.

Application Notes
Z-YVAD-AFC (N-Benzyloxycarbonyl-Tyr-Val-Ala-Asp-7-Amino-4-trifluoromethylcoumarin) is a

sensitive and specific substrate for caspase-1 (Interleukin-1β Converting Enzyme, ICE). Upon

cleavage by active caspase-1, the fluorophore 7-Amino-4-trifluoromethylcoumarin (AFC) is

released, resulting in a measurable fluorescent signal. This property allows for the quantitative

measurement of caspase-1 activity in cell lysates and purified enzyme preparations. The

optimal excitation and emission wavelengths for AFC are approximately 400 nm and 505 nm,

respectively[1][2].

Due to its hydrophobic nature, Z-YVAD-AFC is sparingly soluble in aqueous solutions but

readily dissolves in DMSO, which is the recommended solvent for preparing concentrated stock

solutions. These stock solutions can then be diluted into aqueous assay buffers for

experimental use. The final concentration of DMSO in the assay should be kept low (typically

<1%) to avoid solvent effects on enzyme activity and cell viability.
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Quantitative Data Summary
For ease of use and comparison, the following table summarizes the key quantitative data for

Z-YVAD-AFC.

Property Value Reference(s)

Molecular Weight ~719.7 g/mol [1][3]

Solubility in DMSO
Up to 100 mg/mL (138.95 mM)

with sonication
[1]

Soluble to 14.39 mg/mL

10 mg/mL [3]

Excitation Wavelength ~400 nm [1][2]

Emission Wavelength ~505 nm [1][2]

Working Concentration 25-50 µM [2]

Experimental Protocol: Preparation of Z-YVAD-AFC
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Z-YVAD-AFC in

DMSO.

Materials:

Z-YVAD-AFC powder

Anhydrous, high-purity DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Pre-weighing Preparation: Allow the Z-YVAD-AFC powder vial and the DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing of Z-YVAD-AFC: Carefully weigh the desired amount of Z-YVAD-AFC powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out approximately 7.2 mg of Z-YVAD-AFC.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the Z-YVAD-AFC powder. To continue the example, add 1 mL of DMSO to

the 7.2 mg of powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, brief sonication can be used to aid dissolution[1]. The

resulting solution should be clear and colorless.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the

aliquots at -20°C or -80°C. When stored properly, the stock solution is stable for at least 6

months at -80°C and for 1 month at -20°C[1][4][5].

Workflow for Preparing Z-YVAD-AFC Stock Solution
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Caption: Workflow for Z-YVAD-AFC stock solution preparation.
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Signaling Pathway: Caspase-1 Activation and
Inhibition
Caspase-1 is a key mediator of inflammation. It is typically activated within a multi-protein

complex called the inflammasome. Upon activation, caspase-1 cleaves pro-inflammatory

cytokines, such as pro-IL-1β and pro-IL-18, into their mature, active forms[6][7]. Z-YVAD-AFC
serves as a substrate for active caspase-1, allowing for the detection of its enzymatic activity.

Related compounds, such as Z-YVAD-FMK, act as irreversible inhibitors of caspase-1 and are

used to study the downstream effects of caspase-1 blockade[4][8][9].

Caspase-1 Signaling Pathway and Z-YVAD-AFC Interaction
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Caption: Caspase-1 activation and detection by Z-YVAD-AFC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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